N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H19ClN2O2S/c1-12-4-5-14(11-15(12)19)20-17(22)13-6-8-21(9-7-13)18(23)16-3-2-10-24-16/h2-5,10-11,13H,6-9H2,1H3,(H,20,22)
• InChI Key: XQAQLAJENAIBKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CS3)Cl
• Molecular Formula: C18H19ClN2O2S
• Molecular Weight: 362.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, also known as CTAP, is a synthetic compound that has been widely used in scientific research for its ability to selectively block the effects of endogenous opioid peptides. CTAP is a highly specific antagonist of the μ-opioid receptor, which is involved in pain perception, reward, and addiction.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide acts as a competitive antagonist of the μ-opioid receptor, meaning that it binds to the receptor and blocks the effects of endogenous opioid peptides such as endorphins and enkephalins. This results in a decrease in the activity of the receptor and a reduction in the downstream signaling pathways that are involved in pain perception, reward, and addiction.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to decrease pain sensitivity, reduce drug-seeking behavior in addiction models, and modulate immune responses. N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has also been shown to have anxiolytic and antidepressant effects in some studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide in lab experiments is its high selectivity for the μ-opioid receptor. This allows researchers to specifically target this receptor and investigate its role in various physiological and pathological processes. However, N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has some limitations as well. It has a relatively short half-life in vivo, which can make it difficult to administer and study in animal models. Additionally, its effects may be influenced by factors such as dose, route of administration, and species differences.

Future Directions

There are many potential future directions for research on N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide and the μ-opioid receptor. One area of interest is the role of the receptor in chronic pain conditions such as neuropathic pain. Another area of interest is the potential use of N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide as a therapeutic agent for addiction and other psychiatric disorders. Additionally, there is ongoing research on the development of new compounds that can selectively target the μ-opioid receptor and have improved pharmacokinetic properties compared to N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been used extensively in scientific research to investigate the role of the μ-opioid receptor in various physiological and pathological processes. It has been used to study pain perception, addiction, and reward mechanisms in animal models. N-(3-chloro-4-methylphenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has also been used to investigate the effects of endogenous opioid peptides on the immune system, as well as their role in stress responses.